Cas no 93972-93-1 (2,3,4-Hexanetriol)
2,3,4-Hexanetriol structure
Product Name:2,3,4-Hexanetriol
CAS No:93972-93-1
MF:C6H14O3
MW:134.173562526703
CID:735458
PubChem ID:9942157
Update Time:2025-04-19
2,3,4-Hexanetriol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Hexanetriol
- hexane-2,3,4-triol
- 93972-93-1
- SCHEMBL284473
- DTXSID20433078
-
- Inchi: 1S/C6H14O3/c1-3-5(8)6(9)4(2)7/h4-9H,3H2,1-2H3
- InChI Key: QPNQLFAXFXPMSV-UHFFFAOYSA-N
- SMILES: OC(C(C)O)C(CC)O
Computed Properties
- Exact Mass: 134.094294304g/mol
- Monoisotopic Mass: 134.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 74.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 60.7Ų
2,3,4-Hexanetriol Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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